Cas no 19788-49-9 (Ethyl 2-mercaptopropionate)

• Product Name: Ethyl 2-mercaptopropionate
• CAS No: 19788-49-9
• MF: C₅H₁₀O₂S
• MW: 134.196700572968
• MDL: MFCD00040233
• CID: 51387
• PubChem ID: 519709
• Update Time: 2026-05-14

Ethyl 2-mercaptopropionate Chemical and Physical Properties

Names and Identifiers

• 2-Mercaptopropionic acid ethyl ester
• Ethyl 2-mercaptopropionate
• Ethyl thiolactate~2-Mercaptopropionic acid ethyl ester
• Ethly Thiolactate
• Ethyl 2-mercaptopropanoate
• Ethyl 2-thiolpropanoate
• ethyl mercaptopropionate
• ETHYL THIOLACTATE
• FEMA 3279
• mercaptopropionicacidethylester
• THIOLATE
• Ethyl 2-sulfanylpropanoate
• ETHYL 2-MERCAPTOPROPIONATE 95+%
• Propanoic acid, 2-mercapto-, ethyl ester
• Propionic acid, 2-mercapto-, ethyl ester
• Ethyl alpha-mercaptopropionate
• FEMA No. 3279
• ETHYL2-MERCAPTOPROPIONATE
• LXXNWCFBZHKFPT-UHFFFAOYSA-N
• ethyl 2-sulfanylpropionate
• LXXNWCFBZHKFPT-UHFFFA

• MDL： MFCD00040233
• Inchi： 1S/C5H10O2S/c1-3-7-5(6)4(2)8/h4,8H,3H2,1-2H3
• InChI Key： LXXNWCFBZHKFPT-UHFFFAOYSA-N
• SMILES： S([H])C([H])(C(=O)OC([H])([H])C([H])([H])[H])C([H])([H])[H]
• BRN： 1071465

Computed Properties

• Exact Mass: 134.04000
• Monoisotopic Mass: 134.04015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 82.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2
• Topological Polar Surface Area: 27.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.031
• Melting Point: No data available
• Boiling Point: 90°C/60mmHg(lit.)
• Flash Point: 58 ºC
• Refractive Index: 1.449
• PSA: 65.10000
• LogP: 0.86780
• FEMA: 3279 | ETHYL 2-MERCAPTOPROPIONATE
• Sensitiveness: Air Sensitive
• Solubility: Not determined
• Vapor Pressure: 1.4±0.3 mmHg at 25°C

Ethyl 2-mercaptopropionate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H226-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 20/21/22-10
• Safety Instruction： S16-S23-S36/37/39
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Sealed in dry,Room Temperature(BD128343)
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Other Chemical Reagents